Cas no 88963-68-2 (Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]-)
![Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]- structure](https://www.kuujia.com/scimg/cas/88963-68-2x500.png)
88963-68-2 structure
Product name:Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]-
Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]-
- 4-(benzenesulfonamido)benzenesulfonic acid
- 88963-68-2
- DTXSID20750873
- 4-[(Benzenesulfonyl)amino]benzene-1-sulfonic acid
- SCHEMBL11702649
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- Inchi: InChI=1S/C12H11NO5S2/c14-19(15,11-4-2-1-3-5-11)13-10-6-8-12(9-7-10)20(16,17)18/h1-9,13H,(H,16,17,18)
- InChI Key: QAXYWQRDFCFBCJ-UHFFFAOYSA-N
- SMILES: C1=CC=C(C=C1)S(=O)(=O)NC2=CC=C(C=C2)S(=O)(=O)O
Computed Properties
- Exact Mass: 313.00786480g/mol
- Monoisotopic Mass: 313.00786480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 503
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 117Ų
Benzenesulfonic acid, 4-[(phenylsulfonyl)amino]- Related Literature
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Ashokanand Vimalanandan,George Polymeros,Angel A. Topalov,Michael Rohwerder Phys. Chem. Chem. Phys., 2017,19, 17019-17027
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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Aiping Zhang,Pingang He,Yuzhi Fang Analyst, 2003,128, 260-264
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Weiwei Rong,Zheng Sun,Qing Li,Ran Liu,Taozhen Zhang,Tianyang Wang,Wenling Yang,Zhe Li,Kaishun Bi Anal. Methods, 2016,8, 2176-2184
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Shiqiang Liu,Zhiwen Cheng,Yawei Liu,Xiaoping Gao,Yujia Tan,Yuanyang Ren Phys. Chem. Chem. Phys., 2021,23, 4178-4186
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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7. Capsule clusters fabricated by polymerization based on capsule-in-water-in-oil Pickering emulsions†Yu Yang,Yin Ning,Chaoyang Wang,Zhen Tong Polym. Chem., 2013,4, 5407-5415
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Daoyang Chen,Xiaojing Shen,Liangliang Sun Analyst, 2017,142, 2118-2127
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Eisuke Ohta,Hiroki Higuchi,Hidetoshi Kawai,Kenshu Fujiwara,Takanori Suzuki Org. Biomol. Chem., 2005,3, 3024-3031
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Lulu Yao,Jiajun Gu,Weiqiang Wang,Tengfei Li,Dongling Ma,Qinglei Liu,Wang Zhang,Waseem Abbas,Ashkan Bahadoran,Di Zhang Nanoscale, 2019,11, 2138-2142
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